Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate is a chemical compound with the CAS Number 52505-51-8 . It has a molecular weight of 236.29000 . The IUPAC name for this compound is ethyl 3-amino-6-methyl-1H-1lambda3-thieno [2,3-b]pyridine-2-carboxylate .
Molecular Structure Analysis
The molecular formula of Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate is C11H12N2O2S . The exact mass is 236.06200 . The InChI Code is 1S/C11H13N2O2S/c1-3-15-11(14)9-8(12)7-5-4-6(2)13-10(7)16-9/h4-5,16H,3,12H2,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate include a molecular weight of 236.29000 , and a LogP of 2.94480 . The compound should be stored at 2-8°C . Unfortunately, information on its density, boiling point, melting point, and flash point is not available .Scientific Research Applications
Chemical Synthesis and Modification
Compounds similar to Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate often serve as building blocks or intermediates in the synthesis of complex molecules. The chemical modification of such compounds can lead to the development of new materials or drugs with enhanced properties or activities. For example, the use of ionic liquids as reaction media for cellulose modification highlights the innovative approaches in chemical synthesis where similar compounds might find applications in the development of new materials or chemical processes (Heinze et al., 2008).
Catalysis
Research on hybrid catalysts indicates the importance of novel materials in catalyzing reactions that are crucial in pharmaceutical and medicinal chemistry. Compounds like Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate could play a role in catalysis, particularly in the synthesis of heterocyclic compounds that are prevalent in drug development (Parmar, Vala, & Patel, 2023).
Pharmaceutical Research
In pharmaceutical research, compounds with complex heterocyclic structures are often explored for their potential biological activities. Phenothiazines, for example, have been studied for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. Similar investigations could explore the biological activities of Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate and its derivatives (Pluta, Morak-Młodawska, & Jeleń, 2011).
Material Science
In the field of material science, the development of organic thermoelectric materials, such as those based on poly(3,4-ethylenedioxythiophene) (PEDOT:PSS), demonstrates the potential for novel compounds to enhance the performance of existing materials. Research applications for Ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate might include the design of new materials with improved electronic or thermoelectric properties (Zhu et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c1-3-15-11(14)9-8(12)7-5-4-6(2)13-10(7)16-9/h4-5H,3,12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRCQFLONSCMKHX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)N=C(C=C2)C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.